Cas no 36962-98-8 (Ethanol,2-[2-(2,4,6-tribromophenoxy)ethoxy]-)

Ethanol,2-[2-(2,4,6-tribromophenoxy)ethoxy]- structure
36962-98-8 structure
Product Name:Ethanol,2-[2-(2,4,6-tribromophenoxy)ethoxy]-
CAS No:36962-98-8
MF:C10H11Br3O3
MW:418.904541254044
CID:296541
PubChem ID:53424012
Update Time:2025-04-19

Ethanol,2-[2-(2,4,6-tribromophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[2-(2,4,6-tribromophenoxy)ethoxy]-
    • Diethyleneglycol mono(2,4,6-tribromophenyl) ether
    • 2-[2-(2,4,6-tribromophenoxy)ethoxy]ethanol
    • 2-[2-(2,4,6-Tribromophenoxy)ethoxy]ethan-1-ol
    • DTXSID40698425
    • 36962-98-8
    • Inchi: 1S/C10H11Br3O3/c11-7-5-8(12)10(9(13)6-7)16-4-3-15-2-1-14/h5-6,14H,1-4H2
    • InChI Key: IQGQJWAADWPHHD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCCOCCO)Br)Br

Computed Properties

  • Exact Mass: 415.82573
  • Monoisotopic Mass: 415.82583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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